Cas no 1805456-64-7 (3-Chloro-4-fluoropyridine-5-acetonitrile)
3-Chloro-4-fluoropyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-fluoropyridine-5-acetonitrile
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- Inchi: 1S/C7H4ClFN2/c8-6-4-11-3-5(1-2-10)7(6)9/h3-4H,1H2
- InChI Key: OUPUOFGLCJITPW-UHFFFAOYSA-N
- SMILES: ClC1=CN=CC(=C1F)CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- XLogP3: 1.2
- Topological Polar Surface Area: 36.7
3-Chloro-4-fluoropyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009824-250mg |
3-Chloro-4-fluoropyridine-5-acetonitrile |
1805456-64-7 | 95% | 250mg |
$940.80 | 2022-04-01 | |
| Alichem | A029009824-1g |
3-Chloro-4-fluoropyridine-5-acetonitrile |
1805456-64-7 | 95% | 1g |
$2,981.85 | 2022-04-01 |
3-Chloro-4-fluoropyridine-5-acetonitrile Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-Chloro-4-fluoropyridine-5-acetonitrile
Recent Advances in the Synthesis and Applications of 3-Chloro-4-fluoropyridine-5-acetonitrile (CAS: 1805456-64-7)
3-Chloro-4-fluoropyridine-5-acetonitrile (CAS: 1805456-64-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and infectious diseases.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 3-Chloro-4-fluoropyridine-5-acetonitrile in the synthesis of potent and selective kinase inhibitors. The researchers utilized this compound as a building block to develop a series of pyridine-based inhibitors that exhibited high affinity for specific kinase targets, such as EGFR and ALK. The study emphasized the compound's role in enhancing the pharmacokinetic properties of the resulting inhibitors, including improved solubility and metabolic stability.
Another significant application of 3-Chloro-4-fluoropyridine-5-acetonitrile was reported in a recent patent (WO2023056321A1), which described its use in the synthesis of novel antiviral agents. The patent highlighted the compound's ability to serve as a precursor for the development of small-molecule inhibitors targeting viral proteases, with promising activity against SARS-CoV-2 and other RNA viruses. The structural flexibility of the pyridine ring and the presence of the chloro and fluoro substituents were identified as critical factors in achieving high binding affinity and selectivity.
In addition to its pharmaceutical applications, 3-Chloro-4-fluoropyridine-5-acetonitrile has also been explored in agrochemical research. A study in the Journal of Agricultural and Food Chemistry (2024) reported the synthesis of novel pyridine-based herbicides using this compound as a key intermediate. The resulting herbicides demonstrated potent herbicidal activity against a broad spectrum of weeds, with low toxicity to non-target organisms, making them attractive candidates for sustainable agriculture.
The synthetic routes for 3-Chloro-4-fluoropyridine-5-acetonitrile have also been optimized in recent years. A paper in Organic Process Research & Development (2023) described a scalable and cost-effective method for its synthesis, involving a multi-step process that includes halogenation, cyanation, and fluorination. The authors emphasized the importance of controlling reaction conditions to achieve high yields and purity, which are critical for its use in large-scale pharmaceutical production.
In conclusion, 3-Chloro-4-fluoropyridine-5-acetonitrile (CAS: 1805456-64-7) continues to be a valuable compound in chemical biology and pharmaceutical research, with diverse applications in drug discovery, antiviral development, and agrochemical innovation. Ongoing research is expected to further expand its utility and uncover new therapeutic and industrial applications.
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